5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide

• IUPAC Name: 5-(adamantane-1-carbonylamino)-2-(methylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O2S/c1-18-15-19-11(12(17)21)13(23-15)20-14(22)16-5-8-2-9(6-16)4-10(3-8)7-16/h8-10H,2-7H2,1H3,(H2,17,21)(H,18,19)(H,20,22)
• InChI Key: SDSCBBBNRILSHO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=C(S1)NC(=O)C23CC4CC(C2)CC(C4)C3)C(=O)N
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide, also known as MTX-211, is a synthetic compound that has shown potential in the field of cancer research. This compound belongs to the class of thiazole derivatives and has a unique chemical structure that makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of a key enzyme called dihydroorotate dehydrogenase (DHODH). DHODH is an enzyme that is involved in the production of pyrimidine nucleotides, which are essential for DNA synthesis. By inhibiting DHODH, 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide can disrupt the synthesis of DNA, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide has been shown to have minimal toxicity in normal cells, which is a desirable trait in cancer treatment. Additionally, this compound has been shown to have good bioavailability and pharmacokinetic properties, which make it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide is that it has shown potent anticancer activity in vitro, which is a good indicator of its potential efficacy in vivo. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the research on 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide. One potential avenue is to investigate its efficacy in animal models of cancer to determine its potential as a therapeutic agent. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound, which could lead to the development of more effective cancer treatments. Finally, the development of novel derivatives of 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide could lead to the discovery of even more potent anticancer agents.

Synthesis Methods

The synthesis of 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide involves a multi-step process that starts with the reaction of 1-adamantylisocyanate with thiosemicarbazide to form 5-(1-adamantylcarbamoyl)-1,3-thiazole-4-carboxylic acid hydrazide. This intermediate is then reacted with methylamine to yield the final product, 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide.

Scientific Research Applications

5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide has been studied extensively for its potential anticancer properties. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Furthermore, 5-[(1-adamantylcarbonyl)amino]-2-(methylamino)-1,3-thiazole-4-carboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable outcome in cancer treatment.